molecular formula C20H16O4 B414648 3-Ethoxy-4-formylphenyl 1-naphthoate

3-Ethoxy-4-formylphenyl 1-naphthoate

Cat. No.: B414648
M. Wt: 320.3g/mol
InChI Key: PZEBRQVFOXMLNY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Ethoxy-4-formylphenyl 1-naphthoate is an aromatic ester featuring a 1-naphthoate moiety linked to a substituted phenyl ring bearing ethoxy (-OCH₂CH₃) and formyl (-CHO) groups at the 3- and 4-positions, respectively.

The compound’s applications are inferred from related esters, such as 4-nitrophenyl 1-naphthoate, which is utilized in non-steroidal anti-inflammatory drug (NSAID) derivatives and synthesis intermediates . The formyl group in 3-ethoxy-4-formylphenyl 1-naphthoate may enable further functionalization (e.g., oxidation to carboxylic acids or reduction to hydroxymethyl groups), enhancing its utility in medicinal chemistry or materials science.

Properties

Molecular Formula

C20H16O4

Molecular Weight

320.3g/mol

IUPAC Name

(3-ethoxy-4-formylphenyl) naphthalene-1-carboxylate

InChI

InChI=1S/C20H16O4/c1-2-23-19-12-16(11-10-15(19)13-21)24-20(22)18-9-5-7-14-6-3-4-8-17(14)18/h3-13H,2H2,1H3

InChI Key

PZEBRQVFOXMLNY-UHFFFAOYSA-N

SMILES

CCOC1=C(C=CC(=C1)OC(=O)C2=CC=CC3=CC=CC=C32)C=O

Canonical SMILES

CCOC1=C(C=CC(=C1)OC(=O)C2=CC=CC3=CC=CC=C32)C=O

Origin of Product

United States

Comparison with Similar Compounds

4-Nitrophenyl 1-Naphthoate

Structural and Crystallographic Differences :

  • Substituent Effects: The nitro (-NO₂) group in 4-nitrophenyl 1-naphthoate is a strong electron-withdrawing group, enhancing electrophilicity at the ester carbonyl compared to the electron-donating ethoxy and formyl groups in 3-ethoxy-4-formylphenyl 1-naphthoate.
  • Planarity: Crystal structure analysis reveals a dihedral angle of 8.66(3)° between the naphthoate and phenyl rings in 4-nitrophenyl 1-naphthoate, promoting partial conjugation. The nitro group itself deviates minimally (4.51(9)°) from the phenyl plane .

Methyl and Ethyl 1-Naphthoates

Kinetic and Steric Effects :

  • Hydrolysis Rates : Studies on methyl and ethyl 1-naphthoates () reveal that steric hindrance from the 1-naphthyl group reduces hydrolysis rates compared to simpler esters. For example, methyl 1-naphthoate’s hydrolysis is slower due to steric strain (ΔΔEₜ ≈ 1 kcal/mol), which offsets resonance stabilization of the transition state .
  • Substituent Contributions : In 3-ethoxy-4-formylphenyl 1-naphthoate, the bulky ethoxy group may exacerbate steric hindrance, further slowing hydrolysis relative to methyl/ethyl analogues. Conversely, the formyl group’s electron-withdrawing nature could partially counteract this effect by polarizing the ester bond.

Aromatic Esters with Azo Linkages

Unlike these compounds, 3-ethoxy-4-formylphenyl 1-naphthoate lacks azo bonds, reducing toxicity risks associated with amine release. This distinction underscores its suitability for pharmaceutical applications .

Data Table: Key Properties of 3-Ethoxy-4-formylphenyl 1-Naphthoate and Analogues

Compound Substituents Dihedral Angle (°) Hydrolysis Rate (Relative) Key Applications
3-Ethoxy-4-formylphenyl 1-naphthoate Ethoxy (-OCH₂CH₃), Formyl (-CHO) Not reported Moderate (inferred) Drug intermediates, materials science
4-Nitrophenyl 1-naphthoate Nitro (-NO₂) 8.66 High NSAID derivatives, enzymatic assays
Methyl 1-naphthoate Methyl (-CH₃) N/A Low Kinetic reference compounds

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.